Cas no 1190363-47-3 (Rimegepant Impurity 36 (Mixture of Diastereomers))

Rimegepant Impurity 36 (Mixture of Diastereomers) structure
1190363-47-3 structure
Product Name:Rimegepant Impurity 36 (Mixture of Diastereomers)
CAS No:1190363-47-3
MF:C25H35F2NO2Si
MW:447.63321518898
CID:6976351
PubChem ID:176486808
Update Time:2025-08-28

Rimegepant Impurity 36 (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Rimegepant Impurity 59
    • 1190363-47-3
    • Rimegepant Impurity 36 (Mixture of Diastereomers)
    • Inchi: 1S/C25H35F2NO2Si/c1-15(2)31(16(3)4,17(5)6)30-22-13-12-19(18-9-7-11-21(26)23(18)27)25(29)20-10-8-14-28-24(20)22/h7-11,14-17,19,22,25,29H,12-13H2,1-6H3/t19-,22+,25?/m0/s1
    • InChI Key: HFAMMJDRXIUNAY-WAQUOTSXSA-N
    • SMILES: [Si](C(C)C)(C(C)C)(C(C)C)O[C@H]1C2C(=CC=CN=2)C([C@H](C2C=CC=C(C=2F)F)CC1)O

Computed Properties

  • Exact Mass: 447.24051222Da
  • Monoisotopic Mass: 447.24051222Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų
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